AL12180
AL12180
AL12180 is a bioactive chemical.
Brand Name:
Vulcanchem
CAS No.:
748816-43-5
VCID:
VC0517771
InChI:
InChI=1S/C21H27ClO6/c22-15-6-5-7-17(12-15)27-13-16(23)10-11-20-18(19(24)14-28-20)8-3-1-2-4-9-21(25)26/h1-2,5-7,10-12,16,18-20,23-24H,3-4,8-9,13-14H2,(H,25,26)/b2-1-,11-10+/t16-,18+,19+,20-/m1/s1
SMILES:
O=C(O)CC/C=C\CC[C@@H]1[C@@H](/C=C/[C@@H](O)COC2=CC=CC(Cl)=C2)OC[C@@H]1O
Molecular Formula:
C21H27ClO6
Molecular Weight:
410.891
AL12180
CAS No.: 748816-43-5
Inhibitors
VCID: VC0517771
Molecular Formula: C21H27ClO6
Molecular Weight: 410.891
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 748816-43-5 |
|---|---|
| Product Name | AL12180 |
| Molecular Formula | C21H27ClO6 |
| Molecular Weight | 410.891 |
| IUPAC Name | (Z)-7-[(2R,3S,4R)-2-[(E,3R)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-4-hydroxyoxolan-3-yl]hept-4-enoic acid |
| Standard InChI | InChI=1S/C21H27ClO6/c22-15-6-5-7-17(12-15)27-13-16(23)10-11-20-18(19(24)14-28-20)8-3-1-2-4-9-21(25)26/h1-2,5-7,10-12,16,18-20,23-24H,3-4,8-9,13-14H2,(H,25,26)/b2-1-,11-10+/t16-,18+,19+,20-/m1/s1 |
| Standard InChIKey | GLYAVTUPQOQHAD-MOBTWWNESA-N |
| SMILES | O=C(O)CC/C=C\CC[C@@H]1[C@@H](/C=C/[C@@H](O)COC2=CC=CC(Cl)=C2)OC[C@@H]1O |
| Appearance | Solid powder |
| Description | AL12180 is a bioactive chemical. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AL12180 |
| Last Modified | Aug 20 2021 |
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